Cas no 2877632-54-5 (2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline)
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline
- AKOS040866033
- 2877632-54-5
- F6752-7048
- (4,4-Difluoro-1-piperidinyl)[1-(2-quinoxalinyl)-3-pyrrolidinyl]methanone
-
- Inchi: 1S/C18H20F2N4O/c19-18(20)6-9-23(10-7-18)17(25)13-5-8-24(12-13)16-11-21-14-3-1-2-4-15(14)22-16/h1-4,11,13H,5-10,12H2
- InChI Key: NLYMTYJHZYXFFV-UHFFFAOYSA-N
- SMILES: C(N1CCC(F)(F)CC1)(C1CCN(C2C=NC3C(N=2)=CC=CC=3)C1)=O
Computed Properties
- Exact Mass: 346.16051760g/mol
- Monoisotopic Mass: 346.16051760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 537.7±50.0 °C(Predicted)
- pka: 4.22±0.59(Predicted)
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6752-7048-2μmol |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-5μmol |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-10μmol |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-20μmol |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-1mg |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-2mg |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-3mg |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-4mg |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-5mg |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7048-10mg |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline |
2877632-54-5 | 10mg |
$118.5 | 2023-09-07 |
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline
Introduction to 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline (CAS No. 2877632-54-5)
2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline, identified by its CAS number 2877632-54-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a quinoxaline core and a 4,4-difluoropiperidine moiety, make it a promising candidate for further investigation in various biological and chemical contexts.
The quinoxaline scaffold is a heterocyclic compound that has been extensively studied due to its diverse biological activities. Quinoxalines exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, anticancer, and anti-inflammatory effects. The introduction of fluorine atoms into the piperidine ring enhances the metabolic stability and bioavailability of the compound, making it an attractive scaffold for drug design. The specific arrangement of atoms in 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline contributes to its unique chemical and biological properties, which are being explored in contemporary research.
In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 4,4-difluoropiperidine group in this compound is particularly noteworthy as it can influence the binding affinity and selectivity of the molecule towards its biological target. This moiety is often incorporated into drug candidates to improve their pharmacokinetic profiles. The combination of the pyrrolidin-1-yl group and the quinoxaline core creates a multifunctional platform that can be modified to achieve desired biological effects.
The synthesis of 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the complex framework of the molecule. These synthetic strategies ensure high yield and purity, which are crucial for subsequent biological evaluation.
The biological activity of 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline has been evaluated in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes implicated in cancer progression. For instance, preliminary data suggest that this compound may interfere with the activity of kinases, which are essential for cell signaling pathways involved in tumor growth and survival. Additionally, the compound exhibits inhibitory effects on other enzymes such as phosphodiesterases and proteases, which play critical roles in cellular processes.
The incorporation of fluorine atoms into the piperidine ring not only enhances metabolic stability but also influences the electronic properties of the molecule. This can lead to improved binding interactions with biological targets, thereby increasing the efficacy of the drug candidate. Fluorinated compounds are well-known for their ability to modulate pharmacokinetic parameters, including absorption, distribution, metabolism, excretion (ADME), which are crucial for drug development.
In conclusion, 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline (CAS No. 2877632-54-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for future clinical applications.
2877632-54-5 (2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]quinoxaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)